Cas no 2679949-83-6 (rac-(1R,7S)-2-azabicyclo5.2.0nonane hydrochloride, cis)

• Product Name: rac-(1R,7S)-2-azabicyclo5.2.0nonane hydrochloride, cis
• CAS No: 2679949-83-6
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD34183925
• CID: 5362387
• PubChem ID: 165941415
• Update Time: 2025-07-14

rac-(1R,7S)-2-azabicyclo5.2.0nonane hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[5.2.0]nonane, hydrochloride (1:1), (1R,7S)-rel-
• rac-(1R,7S)-2-azabicyclo5.2.0nonane hydrochloride, cis

• MDL： MFCD34183925
• Inchi： 1S/C8H15N.ClH/c1-2-6-9-8-5-4-7(8)3-1;/h7-9H,1-6H2;1H/t7-,8+;/m0./s1
• InChI Key： FZHVINCZXFGMFL-KZYPOYLOSA-N
• SMILES： [C@]12([H])[C@]([H])(CC1)CCCCN2.[H]Cl

Additional information on rac-(1R,7S)-2-azabicyclo5.2.0nonane hydrochloride, cis

Professional Introduction to Rac-(1R,7S)-2-Azabicyclo5.2.0nonane Hydrochloride, Cis (CAS No: 2679949-83-6)

Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis, is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and pharmacological properties. This compound, identified by the CAS number 2679949-83-6, has garnered considerable attention due to its potential applications in drug development and molecular research.

The chemical structure of Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis, features a bicyclic framework with an azabicyclo skeleton, which contributes to its distinct stereochemistry and binding affinity. The presence of the azabicyclo moiety introduces a nitrogen atom into the ring system, which can interact with various biological targets, making it a valuable scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways effectively. The compound Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis, has been studied for its potential role in addressing various therapeutic challenges. Its unique structural features allow it to engage with multiple targets, including enzymes and receptors, which are critical in drug discovery processes.

One of the most compelling aspects of Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis, is its stereochemical diversity. The (1R,7S) configuration provides a specific spatial arrangement that can influence its pharmacokinetic and pharmacodynamic properties. This stereochemistry is particularly important in drug design, as it can significantly impact the compound's efficacy and selectivity.

Recent studies have highlighted the compound's potential in inhibiting key enzymes involved in inflammatory pathways. The azabicyclo moiety interacts with the active sites of these enzymes, thereby modulating their activity. This interaction has been observed to have anti-inflammatory effects, making Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis, a promising candidate for further investigation in therapeutic applications.

The synthesis of Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis, involves complex organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity, ensuring that the final product meets the stringent requirements of pharmaceutical research.

In addition to its pharmacological potential, Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis, has been explored for its role in chemical biology research. Its unique structure allows researchers to study enzyme-substrate interactions and develop new models for understanding molecular recognition processes. This compound serves as a valuable tool for elucidating the mechanisms of various biological pathways.

The use of computational chemistry techniques has further enhanced the understanding of Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis. Molecular modeling studies have provided insights into its binding affinity and interaction patterns with biological targets. These computational approaches complement experimental data and help in designing more effective derivatives with improved pharmacological properties.

Future research directions for Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis, include exploring its potential in treating neurological disorders and cancer-related conditions. The compound's ability to modulate multiple targets suggests its versatility in addressing complex diseases. Further preclinical studies are warranted to evaluate its safety profile and therapeutic efficacy.

The development of novel pharmaceutical agents relies heavily on the discovery of unique molecular scaffolds like Rac-(1R,7S)-2-Azabicyclo5.2.0nonane hydrochloride, cis. Its unique structural features and stereochemical configuration make it a promising candidate for drug discovery programs aimed at addressing unmet medical needs.